Cas no 898758-61-7 (Cyclopentyl 4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone)

• Product Name: Cyclopentyl 4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone
• CAS No: 898758-61-7
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• MDL: MFCD03841715
• CID: 1946518
• PubChem ID: 24724490
• Update Time: 2025-10-29

Cyclopentyl 4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclopentyl-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• cyclopentyl 4-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl ketone
• Cyclopentyl 4-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl ketone
• AKOS016020247
• 898758-61-7
• DTXSID60642889
• Cyclopentyl{4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(cyclopentyl)methanone
• MFCD03841715
• Cyclopentyl 4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone

• MDL： MFCD03841715
• Inchi： 1S/C20H27NO3/c22-19(17-3-1-2-4-17)18-7-5-16(6-8-18)15-21-11-9-20(10-12-21)23-13-14-24-20/h5-8,17H,1-4,9-15H2
• InChI Key： NHZZVMMSVAAPRB-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC(=CC=1)C(C1CCCC1)=O)CC2

Computed Properties

• Exact Mass: 329.19900
• Monoisotopic Mass: 329.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.33630

Additional information on Cyclopentyl 4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone

Cyclopentyl 4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl Ketone: A Comprehensive Overview

The compound with CAS No. 898758-61-7, commonly referred to as Cyclopentyl 4-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl Ketone, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which combines a cyclopentane ring with a methylphenyl ketone moiety. The presence of the spiro structure, specifically the 1,4-dioxa-8-azaspiro[4.5]decane unit, adds significant complexity to the molecule and contributes to its potential applications in various scientific domains.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to mimic natural product structures and exhibit unique pharmacological properties. The spirocyclic framework in this compound is particularly interesting as it allows for the creation of rigid and strained structures that can interact with biological targets in novel ways. This makes it a promising candidate for exploring new therapeutic avenues, particularly in the areas of enzyme inhibition and receptor modulation.

One of the key features of this compound is its cyclopentyl group, which is known to enhance the stability and bioavailability of molecules. The cyclopentane ring's rigidity can influence the molecule's conformational flexibility, potentially leading to improved binding affinity when interacting with biological macromolecules such as proteins or nucleic acids. Additionally, the presence of the methylphenyl ketone group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spirocyclic core. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the spiro[4.5]decane framework. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The integration of these techniques has made it possible to scale up production for preclinical studies and potential commercial applications.

In terms of applications, this compound has shown potential in several areas. Its spirocyclic structure makes it an attractive candidate for use as a building block in medicinal chemistry. For instance, it can serve as a scaffold for designing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways such as cancer or neurodegenerative disorders. Furthermore, its unique electronic properties make it suitable for exploring applications in materials science, such as in the development of new polymers or optoelectronic materials.

Recent research has also focused on understanding the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. These studies are crucial for ensuring that any future applications do not pose risks to ecosystems or human health. Preliminary findings suggest that under aerobic conditions, the compound exhibits moderate biodegradability, though further research is needed to fully characterize its environmental fate.

In conclusion, CAS No. 898758-61-7 represents a fascinating example of how complex molecular architectures can be leveraged to address challenges across multiple scientific disciplines. Its unique combination of structural features positions it as a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations.